![molecular formula C9H9N3 B1461515 5-azido-2,3-dihydro-1H-indene CAS No. 55716-65-9](/img/structure/B1461515.png)
5-azido-2,3-dihydro-1H-indene
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactivity
Graphene Oxide as a Catalyst : Graphene oxide has been utilized as a carbocatalyst for synthesizing 5-aryl-1H-indeno[2’,1’:5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione, highlighting its potential in catalyzing the synthesis of complex organic compounds including those related to 5-azido-2,3-dihydro-1H-indene derivatives (Dehghanpour, Mosslemin, & Mohebat, 2018).
Study of Molecular Structure and Vibrational Analysis : Research has been conducted on the molecular structure and vibrational study of 2,3-dihydro-1H-indene and its derivatives, providing insights into their reactivity and stability, which is crucial for their application in various scientific fields (Prasad et al., 2010).
Annulation Methods for Compound Synthesis : Studies have shown the effectiveness of rhodium(III)-catalyzed [3+2] annulation methods in synthesizing complex compounds involving 5-aryl-2,3-dihydro-1H-pyrroles, a derivative of 2,3-dihydro-1H-indene, demonstrating advanced synthetic techniques in organic chemistry (Zhou et al., 2015).
Applications in Organic Synthesis and Materials Science
Synthesis of Indene Derivatives : Research on the synthesis of 3-iodo-1H-indene derivatives through iodonium-promoted carbocyclization showcases the versatility of indene derivatives in organic synthesis, which can be related to this compound applications (Khan & Wirth, 2009).
Development of Organic Photovoltaic Materials : A study describes the use of an indenoindene core in the development of electron acceptors for organic photovoltaics, demonstrating the potential of indene derivatives in renewable energy technologies (Xu et al., 2017).
Mechanism of Action
Indole Derivatives
Indole derivatives, such as 2-amino-2,3-dihydro-1H-indene-5-carboxamide, have been studied for their biological potential . They have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These compounds bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic derivatives .
Discoidin Domain Receptor 1 (DDR1) Inhibitors
Some 2-amino-2,3-dihydro-1H-indene-5-carboxamide derivatives have been designed and synthesized as new selective DDR1 inhibitors . DDR1 is a type of collagen receptor that is involved in cell communication and adhesion. Inhibiting DDR1 can suppress the signaling pathways that lead to diseases like cancer .
Pharmacokinetics
For instance, 2-amino-2,3-dihydro-1H-indene-5-carboxamide derivatives have shown promising in vivo therapeutic efficacy in models of pancreatic cancer .
properties
IUPAC Name |
5-azido-2,3-dihydro-1H-indene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-12-11-9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNNOMJDAURJHKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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